Cas no 38707-83-4 (4,5-Thiazoledicarboxylicacid, 2-phenyl-)

• Product Name: 4,5-Thiazoledicarboxylicacid, 2-phenyl-
• CAS No: 38707-83-4
• MF: C₁₁H₇NO₄S
• MW: 249.242581605911
• MDL: MFCD01861912
• CID: 296806
• PubChem ID: 22315991
• Update Time: 2025-10-29

4,5-Thiazoledicarboxylicacid, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4,5-Thiazoledicarboxylicacid, 2-phenyl-
• 2-PHENYL-1,3-THIAZOLE-4,5-DICARBOXYLIC ACID
• 2-Phenyl-thiazol-4,5-dicarbonsaeure
• 2-phenyl-thiazole-4,5-dicarboxylic acid
• 4,5-Thiazoledicarboxylicacid,2-phenyl
• 2-Phenylthiazole-4,5-dicarboxylic acid
• 2-PHENYL-1,3-THIAZOLE-4,5-DICARBOXYLICACID
• DTXSID10624670
• AKOS005255290
• 38707-83-4
• SCHEMBL2810460
• FT-0613304
• MFCD01861912

• MDL： MFCD01861912
• Inchi： 1S/C11H7NO4S/c13-10(14)7-8(11(15)16)17-9(12-7)6-4-2-1-3-5-6/h1-5H,(H,13,14)(H,15,16)
• InChI Key： TVHXQIGBVCWCIS-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C(=O)O)N=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 249.01000
• Monoisotopic Mass: 249.00957888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.534
• Boiling Point: 526.056°C at 760 mmHg
• Flash Point: 271.949°C
• Refractive Index: 1.677
• PSA: 115.73000
• LogP: 2.20650

Additional information on 4,5-Thiazoledicarboxylicacid, 2-phenyl-

Comprehensive Guide to 4,5-Thiazoledicarboxylicacid, 2-phenyl- (CAS No. 38707-83-4): Properties, Applications, and Market Insights

4,5-Thiazoledicarboxylicacid, 2-phenyl- (CAS No. 38707-83-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and chemical synthesis. This heterocyclic compound, characterized by its thiazole ring and phenyl substituent, exhibits unique chemical properties that make it valuable for various high-tech applications. In this article, we delve into the molecular structure, key characteristics, industrial uses, and emerging trends surrounding this compound.

The molecular formula of 4,5-Thiazoledicarboxylicacid, 2-phenyl- is C₁₁H₇NO₄S, with a molecular weight of 249.24 g/mol. Its structure features a thiazole core—a five-membered ring containing nitrogen and sulfur atoms—with two carboxylic acid groups at the 4 and 5 positions and a phenyl group at the 2 position. This configuration imparts both polarity and aromaticity, making the compound soluble in polar organic solvents while maintaining stability under various conditions.

One of the most prominent applications of 4,5-Thiazoledicarboxylicacid, 2-phenyl- is in the development of pharmaceutical intermediates. Researchers have explored its potential as a building block for bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators. The compound's ability to participate in hydrogen bonding and π-π stacking interactions makes it particularly useful in drug discovery programs targeting neurological and metabolic disorders.

In material science, 4,5-Thiazoledicarboxylicacid, 2-phenyl- has shown promise as a precursor for coordination polymers and metal-organic frameworks (MOFs). Its dicarboxylic acid groups can coordinate with various metal ions, creating porous structures with potential applications in gas storage, catalysis, and sensor technologies. Recent studies have highlighted its utility in developing luminescent materials for optoelectronic devices.

The synthesis of 4,5-Thiazoledicarboxylicacid, 2-phenyl- typically involves the condensation of appropriate precursors under controlled conditions. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient and environmentally friendly routes to this valuable compound. These advancements align with current industry trends toward sustainable chemical production.

Market analysis indicates growing demand for 4,5-Thiazoledicarboxylicacid, 2-phenyl- across multiple sectors. The pharmaceutical industry remains the primary consumer, driven by increasing R&D investments in novel therapeutics. Additionally, the expansion of advanced materials applications has created new opportunities for this compound. Suppliers are responding by improving production scalability and purity standards to meet diverse customer requirements.

Quality control for 4,5-Thiazoledicarboxylicacid, 2-phenyl- involves rigorous analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent specifications required for research and industrial applications. Storage recommendations typically suggest keeping the material in a cool, dry environment protected from light to maintain stability.

From a regulatory perspective, 4,5-Thiazoledicarboxylicacid, 2-phenyl- is generally regarded as safe for research purposes when handled according to standard laboratory protocols. However, users should always consult the latest safety data sheets and implement appropriate protective measures when working with this or any chemical substance.

The future outlook for 4,5-Thiazoledicarboxylicacid, 2-phenyl- appears promising, with ongoing research uncovering new potential applications. Areas of particular interest include its use in bioconjugation chemistry and as a scaffold for molecular probes. As synthetic methodologies continue to advance, we can expect to see expanded utilization of this versatile compound across scientific disciplines.

For researchers and industry professionals seeking detailed technical information about 4,5-Thiazoledicarboxylicacid, 2-phenyl- (CAS No. 38707-83-4), comprehensive analytical data and application notes are available from specialty chemical suppliers. The compound's unique combination of structural features and reactivity ensures its continued importance in cutting-edge chemical research and development.